(8-Methoxy-4-((3-(methylthio)phenyl)amino)quinolin-2-yl)(piperidin-1-yl)methanone
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Description
(8-Methoxy-4-((3-(methylthio)phenyl)amino)quinolin-2-yl)(piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C23H25N3O2S and its molecular weight is 407.53. The purity is usually 95%.
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Scientific Research Applications
Synthetic Pathways and Chemical Properties
The chemical compound is a part of a broader category of synthetic molecules with potential applications in various scientific research areas. One of the primary interests in such compounds lies in their synthetic pathways and chemical properties. For instance, the study by Largeron and Fleury (1998) presents a convenient two-step one-pot electrochemical synthesis of novel 8-amino-1,4-benzoxazine derivatives, demonstrating the compound's utility in synthesizing derivatives with potential anti-stress oxidative properties (Largeron & Fleury, 1998). Similarly, the work by Al-Ansari (2016) explores the effects of structure and environment on the spectroscopic properties of related compounds, highlighting the significance of molecular structure in determining the physical and chemical properties of such derivatives (Al-Ansari, 2016).
Application in Drug Synthesis and Material Science
Compounds like (8-Methoxy-4-((3-(methylthio)phenyl)amino)quinolin-2-yl)(piperidin-1-yl)methanone also find applications in drug synthesis and material science. For example, the study by Kumar and Kumar (2021) on the synthesis and antimicrobial evaluation of new quinoline derivatives showcases the potential of such compounds in medicinal chemistry, particularly as antimicrobial agents (Kumar & Kumar, 2021). Furthermore, the research by Back and Nakajima (2000) presents a new route to synthesize piperidines, pyrrolizidines, indolizidines, and quinolizidines by cyclization of acetylenic sulfones with beta and gamma-chloroamines, demonstrating the compound's role in synthesizing complex molecular structures for various applications (Back & Nakajima, 2000).
Catalytic Processes and Reaction Mechanisms
Another area of research involves investigating catalytic processes and reaction mechanisms using such compounds. The study by Wang et al. (2013) on the catalytic formation of ketones from unactivated esters through rhodium chelation-assisted C-O bond activation highlights the utility of these compounds in facilitating complex catalytic reactions that are crucial in synthetic chemistry (Wang et al., 2013).
properties
IUPAC Name |
[8-methoxy-4-(3-methylsulfanylanilino)quinolin-2-yl]-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O2S/c1-28-21-11-7-10-18-19(24-16-8-6-9-17(14-16)29-2)15-20(25-22(18)21)23(27)26-12-4-3-5-13-26/h6-11,14-15H,3-5,12-13H2,1-2H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMEXOOCWEUHURA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1N=C(C=C2NC3=CC(=CC=C3)SC)C(=O)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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